2-(Imidazol-1-ylmethyl)-3-hydroxypyridine

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 2-(imidazol-1-ylmethyl)pyridin-3-ol
• InChI: InChI=1S/C9H9N3O/c13-9-2-1-3-11-8(9)6-12-5-4-10-7-12/h1-5,7,13H,6H2
• InChI Key: OLVXNUWIZMHSKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CN2C=CN=C2)O

Description

2-(Imidazol-1-ylmethyl)-3-hydroxypyridine is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution consisting of 2-dimethylaminomethyl-3-hydroxypyridine (30.4 g.) and imidazole (13.6 g.) dissolved in xylene (100 ml.) was heated under reflux for a period of five hours and then allowed to cool to room temperature (~25° C.). The resulting precipitated oil was then scratched so as to induce crystallization and the solid product so obtained was thereafter crystallized from isopropanol/petroleum ether (b.p. 60°-80° C.) to afford pure 2-(imidazol-1-ylmethyl)-3-hydroxypyridine (yield, 24.9 g.), m.p. 154°-155° C.